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Compound of Interest

Compound Name: CW069

Cat. No.: B606845 Get Quote

For researchers, scientists, and drug development professionals utilizing CW069, a potent

allosteric inhibitor of the microtubule motor protein HSET, adherence to proper handling and

disposal protocols is paramount to ensure laboratory safety and environmental compliance.

This document provides a comprehensive guide to the safe management of CW069, from

operational use to final disposal, aligning with the highest standards of laboratory practice.

CW069, identified by CAS number 1594094-64-0, is a valuable tool in cancer research,

specifically for its ability to target and induce cell death in cancer cells with supernumerary

centrosomes.[1][2] Its chemical formula is C23H21IN2O3.[1] For experimental applications,

CW069 is typically dissolved in dimethyl sulfoxide (DMSO).[3] This guide will therefore address

the handling of both solid CW069 and CW069/DMSO solutions.

Quantitative Data Summary
For ease of reference, the following table summarizes key quantitative information for CW069.
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Property Value Source

CAS Number 1594094-64-0

Molecular Formula C23H21IN2O3 [1]

Molecular Weight 500.33 g/mol [4]

IC50 (HSET) 75 µM [5][6]

Solubility Soluble in DMSO [3]

Storage (Solid)

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C. Keep dry and

dark.

[1]

Storage (in DMSO)
2 weeks at 4°C; 6 months at

-80°C.
[7]

Proper Disposal Procedures
As a research chemical, CW069 and its solutions must be treated as hazardous waste.

Disposal procedures should align with local, state, and federal regulations. Never dispose of

CW069 or its solutions down the drain.

Solid CW069 Waste:

Collection: Collect waste CW069 powder in a clearly labeled, sealed container.

Labeling: The label should include "Hazardous Waste," "CW069, Solid," and any other

institutional-required information.

Storage: Store the waste container in a designated, secure area for hazardous chemical

waste.

Disposal: Arrange for pickup and disposal by your institution's Environmental Health and

Safety (EHS) office or a licensed chemical waste disposal company.

CW069/DMSO Solution Waste:
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The disposal of CW069 solutions is largely governed by the properties of its solvent, DMSO.

DMSO is a combustible liquid that can readily penetrate the skin, potentially carrying dissolved

chemicals with it.[8]

Collection: Collect all liquid waste containing CW069 and DMSO in a designated, leak-proof,

and chemically resistant container.

Labeling: Clearly label the container with "Hazardous Waste," the full chemical names

("CW069," "Dimethyl Sulfoxide"), and their approximate concentrations.

Segregation: Do not mix CW069/DMSO waste with other waste streams unless explicitly

permitted by your institution's EHS guidelines.

Storage: Store the waste container in a well-ventilated area, away from heat and ignition

sources, and within secondary containment.[9][10]

Disposal: Contact your institution's EHS office for collection and disposal.[11] Disposal will

likely involve incineration at a licensed facility.[8]

Contaminated Labware:

Sharps: Needles, scalpels, or other sharps contaminated with CW069 should be placed in a

designated sharps container for hazardous chemical waste.

Glassware and Plasticware: Disposable labware (e.g., pipette tips, tubes) contaminated with

CW069 should be collected in a designated, lined container for solid hazardous waste.

Experimental Protocols
Below are detailed methodologies for key experiments involving CW069.

Cell Viability Sulforhodamine B (SRB) Assay
This protocol is used to determine the cytotoxic effects of CW069 on cancer cell lines.

Cell Seeding: Seed cells in 96-well plates at a density of approximately 2,500 cells per well

and incubate for 24 hours.
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Compound Treatment: Prepare serial dilutions of CW069 in culture medium from a

concentrated DMSO stock. The final DMSO concentration in the wells should be kept low

(e.g., 0.2%).[3] Treat the cells with varying concentrations of CW069 and a vehicle control

(DMSO) for 72 hours.[3]

Cell Fixation: Gently add cold trichloroacetic acid (TCA) to each well to fix the cells and

incubate for 1 hour at 4°C.

Staining: Wash the plates multiple times with water and allow them to air dry. Add SRB

solution to each well and incubate at room temperature for 30 minutes.

Quantification: Wash away the unbound dye with 1% acetic acid and allow the plates to air

dry. Solubilize the bound dye with a Tris-base solution. Measure the absorbance at

approximately 545 nm using a microplate reader.[3]

Data Analysis: Compare the absorbance of treated wells to the solvent control wells to

determine the concentration of CW069 that inhibits cell growth by 50% (IC50).[3]

Immunofluorescence Microscopy for Mitotic Spindle
Analysis
This protocol allows for the visualization of CW069's effect on mitotic spindle formation.

Cell Culture and Treatment: Grow cells on glass coverslips and treat with CW069 (e.g., 100-

200 µM) or a DMSO control for a specified period (e.g., 2.5 hours).

Fixation and Permeabilization: Fix the cells with a suitable fixative (e.g., ice-cold methanol or

paraformaldehyde) and then permeabilize with a detergent solution (e.g., Triton X-100 in

PBS).

Immunostaining: Block non-specific antibody binding with a blocking buffer (e.g., bovine

serum albumin in PBS). Incubate the cells with primary antibodies against components of the

mitotic spindle and centrosomes (e.g., α-tubulin and a centrosomal marker).

Secondary Antibody Incubation: After washing, incubate with fluorescently labeled secondary

antibodies that recognize the primary antibodies.
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DNA Staining and Mounting: Stain the cellular DNA with a fluorescent dye like DAPI. Mount

the coverslips onto microscope slides.

Imaging: Visualize the cells using a fluorescence microscope to analyze mitotic spindle

morphology and centrosome numbers.
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Caption: Logical workflow for the proper disposal of CW069 waste.

Experimental Workflow for CW069 Cell Viability Assay
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Caption: Step-by-step workflow for a cell viability assay using CW069.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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